Cas no 938443-23-3 (Pyrido[2,3-d]pyrimidine, 7-chloro-2-[(2R,6S)-2,6-dimethyl-4-morpholinyl]-4-(4-morpholinyl)-, rel-)

Pyrido[2,3-d]pyrimidine, 7-chloro-2-[(2R,6S)-2,6-dimethyl-4-morpholinyl]-4-(4-morpholinyl)-, rel- structure
938443-23-3 structure
Product Name:Pyrido[2,3-d]pyrimidine, 7-chloro-2-[(2R,6S)-2,6-dimethyl-4-morpholinyl]-4-(4-morpholinyl)-, rel-
CAS No:938443-23-3
MF:C17H22ClN5O2
MW:363.841882228851
MDL:MFCD13184693
CID:832721
PubChem ID:57442174
Update Time:2024-10-26

Pyrido[2,3-d]pyrimidine, 7-chloro-2-[(2R,6S)-2,6-dimethyl-4-morpholinyl]-4-(4-morpholinyl)-, rel- Chemical and Physical Properties

Names and Identifiers

    • (2R,6S)-4-(7-Chloro-4-morpholinopyrido[2,3-d]pyrimidin-2-yl)-2,6-dimethylmorpholine
    • 7-Chloro-2-[(2R,6S)-2,6-dimethyl-4-morpholinyl]-4-(4-morpholinyl) pyrido[2,3-d]pyrimidine
    • Pyrido[2,3-d]pyriMidine, 7-chloro-2-[(2R,6S)-2,6-diMethyl-4-Morpholinyl]-4-(4-Morpholinyl)-, rel-
    • Pyrido[2,3-d]pyrimidine,7-chloro-2-[(2R,6S)-2,6-dimethyl-4-morpholinyl]-4-(4-morpholinyl)-,rel-
    • 2864AH
    • (2S,6R)-4-(7-Chloro-4-morpholinopyrido[2,3-D]pyrimidin-2-yl)-2,6-dimethylmorpholine
    • rel-7-Chloro-2-[(2R,6S)-2,6-dimethyl-4-morpholinyl]-4-(4-morpholinyl)pyri
    • rel-7-Chloro-2-[(2R,6S)-2,6-dimethyl-4-morpholinyl]-4-(4-morpholinyl)pyrido[2,3-d]pyrimidine (ACI)
    • 7-Chloro-2-(cis-2,6-dimethylmorpholin-4-yl)-4-(morpholin-4-yl)pyrido[2,3-d]pyrimidine
    • rel-7-Chloro-2-[(2R,6S)-2,6-dimethyl-4-morpholinyl]-4-(4-morpholinyl)pyrido[2,3-d]pyrimidine
    • CS-B0240
    • SCHEMBL1218498
    • CS-13996
    • 938443-23-3
    • AKOS022183396
    • (2R,6S)-4-[7-CHLORO-4-(MORPHOLIN-4-YL)PYRIDO[2,3-D]PYRIMIDIN-2-YL]-2,6-DIMETHYLMORPHOLINE
    • (2S,6R)-4-(7-chloro-4-morpholin-4-ylpyrido[2,3-d]pyrimidin-2-yl)-2,6-dimethylmorpholine
    • Pyrido[2,3-d]pyrimidine, 7-chloro-2-[(2R,6S)-2,6-dimethyl-4-morpholinyl]-4-(4-morpholinyl)-, rel-
    • MDL: MFCD13184693
    • Inchi: 1S/C17H22ClN5O2/c1-11-9-23(10-12(2)25-11)17-20-15-13(3-4-14(18)19-15)16(21-17)22-5-7-24-8-6-22/h3-4,11-12H,5-10H2,1-2H3/t11-,12+
    • InChI Key: AJPNZOOJUKYPGV-TXEJJXNPSA-N
    • SMILES: ClC1C=CC2C(N3CCOCC3)=NC(N3C[C@@H](C)O[C@@H](C)C3)=NC=2N=1

Computed Properties

  • Exact Mass: 363.1462027g/mol
  • Monoisotopic Mass: 363.1462027g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 2
  • Complexity: 443
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 63.6
  • XLogP3: 2.8

Experimental Properties

  • Density: 1.291
  • Boiling Point: 567.9°C at 760 mmHg
  • Flash Point: 297.2°C
  • Refractive Index: 1.599

Pyrido[2,3-d]pyrimidine, 7-chloro-2-[(2R,6S)-2,6-dimethyl-4-morpholinyl]-4-(4-morpholinyl)-, rel- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
P99320-100mg
rel-7-Chloro-2-[(2R,6S)-2,6-dimethyl-4-morpholinyl]-4-(4-morpholinyl)pyrido[2,3-d]pyrimidine
938443-23-3
100mg
¥3012.0 2021-09-08
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
P99320-250mg
rel-7-Chloro-2-[(2R,6S)-2,6-dimethyl-4-morpholinyl]-4-(4-morpholinyl)pyrido[2,3-d]pyrimidine
938443-23-3
250mg
¥5872.0 2021-09-08
Chemenu
CM308178-1g
(2R,6S)-4-(7-Chloro-4-morpholinopyrido[2,3-d]pyrimidin-2-yl)-2,6-dimethylmorpholine
938443-23-3 95%
1g
$634 2024-07-19
eNovation Chemicals LLC
D767803-100mg
Pyrido[2,3-d]pyriMidine, 7-chloro-2-[(2R,6S)-2,6-diMethyl-4-Morpholinyl]-4-(4-Morpholinyl)-, rel-
938443-23-3 95+%
100mg
$160 2024-06-06
eNovation Chemicals LLC
D767803-250mg
Pyrido[2,3-d]pyriMidine, 7-chloro-2-[(2R,6S)-2,6-diMethyl-4-Morpholinyl]-4-(4-Morpholinyl)-, rel-
938443-23-3 95+%
250mg
$210 2024-06-06
Key Organics Ltd
CS-13996-1g
(2R,6S)-4-(7-Chloro-4-morpholinopyrido[2,3-d]pyrimidin-2-yl)-2,6-dimethylmorpholine
938443-23-3 >95%
1g
£1052.00 2025-02-08
Key Organics Ltd
CS-13996-0.25g
(2R,6S)-4-(7-Chloro-4-morpholinopyrido[2,3-d]pyrimidin-2-yl)-2,6-dimethylmorpholine
938443-23-3 >95%
0.25g
£614.00 2025-02-08
Ambeed
A757943-100mg
(2R,6S)-4-(7-Chloro-4-morpholinopyrido[2,3-d]pyrimidin-2-yl)-2,6-dimethylmorpholine
938443-23-3 95%
100mg
$141.0 2025-04-15
Ambeed
A757943-250mg
(2R,6S)-4-(7-Chloro-4-morpholinopyrido[2,3-d]pyrimidin-2-yl)-2,6-dimethylmorpholine
938443-23-3 95%
250mg
$238.0 2025-04-15
Ambeed
A757943-1g
(2R,6S)-4-(7-Chloro-4-morpholinopyrido[2,3-d]pyrimidin-2-yl)-2,6-dimethylmorpholine
938443-23-3 95%
1g
$639.0 2025-04-15

Pyrido[2,3-d]pyrimidine, 7-chloro-2-[(2R,6S)-2,6-dimethyl-4-morpholinyl]-4-(4-morpholinyl)-, rel- Production Method

Production Method 1

Reaction Conditions
Reference
Preparation of pyridine and morpholine derivatives as combination products for treatment of cancer.
, United States, , ,

Production Method 2

Reaction Conditions
1.1 Reagents: Diisopropylethylamine Solvents: Dimethylacetamide ;  70 °C
Reference
Optimization of potent and selective dual mTORC1 and mTORC2 inhibitors: The discovery of AZD8055 and AZD2014
Pike, Kurt G.; Malagu, Karine; Hummersone, Marc G.; Menear, Keith A.; Duggan, Heather M. E.; et al, Bioorganic & Medicinal Chemistry Letters, 2013, 23(5), 1212-1216

Production Method 3

Reaction Conditions
1.1 Reagents: Diisopropylethylamine Solvents: Dimethylacetamide ;  48 h, 70 °C; 70 °C → rt
Reference
Preparation of 1H-pyrido[2,3-d]pyrimidine derivatives for combination therapy of cancer
, World Intellectual Property Organization, , ,

Production Method 4

Reaction Conditions
1.1 Reagents: Diisopropylethylamine Solvents: Dimethylacetamide ;  48 h, 70 °C; 70 °C → rt
Reference
Pyrido-, pyrazo- and pyrimido-pyrimidine derivatives as mTOR inhibitors and their preparation, pharmaceutical compositions and use in the treatment of cancer
, United States, , ,

Production Method 5

Reaction Conditions
1.1 Reagents: Diisopropylethylamine Solvents: Dimethylacetamide ;  48 h, 70 °C; 70 °C → rt
Reference
2-Methylmorpholine-substituted pyrido-, pyrazo- and pyrimidopyrimidine derivatives as mTOR inhibitors and their preparation, pharmaceutical compositions and use in the treatment of cancer
, World Intellectual Property Organization, , ,

Pyrido[2,3-d]pyrimidine, 7-chloro-2-[(2R,6S)-2,6-dimethyl-4-morpholinyl]-4-(4-morpholinyl)-, rel- Raw materials

Pyrido[2,3-d]pyrimidine, 7-chloro-2-[(2R,6S)-2,6-dimethyl-4-morpholinyl]-4-(4-morpholinyl)-, rel- Preparation Products

Recommended suppliers
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent